Cas no 4499-10-9 (1H-Benzimidazole-2-ethanamine,7-chloro-)

• Product Name: 1H-Benzimidazole-2-ethanamine,7-chloro-
• CAS No: 4499-10-9
• MF: C₉H₁₀ClN₃
• MW: 195.648800373077
• CID: 325509
• PubChem ID: 45078641
• Update Time: 2025-04-19

1H-Benzimidazole-2-ethanamine,7-chloro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-ethanamine,7-chloro-
• 1H-Benzimidazole-2-ethanamine,4-chloro- (9CI)
• Benzimidazole, 2-(2-aminoethyl)-4(or 7)-chloro- (7CI)
• DTXSID40663577
• 4499-10-9
• 2-(4-Chloro-1H-benzo[d]imidazol-2-yl)ethanamine
• 2-(4-Chloro-1H-benzimidazol-2-yl)ethan-1-amine

• Inchi： 1S/C9H10ClN3/c10-6-2-1-3-7-9(6)13-8(12-7)4-5-11/h1-3H,4-5,11H2,(H,12,13)
• InChI Key： GRJXQPACULQYJI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1N=C(CCN)N2

Computed Properties

• Exact Mass: 195.0565
• Monoisotopic Mass: 195.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 54.7A^2

Experimental Properties

• PSA: 54.7